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Compound of Interest

Compound Name: 4-(3-Bromophenyl)piperidine

Cat. No.: B1342875

For Researchers, Scientists, and Drug Development Professionals

These guidelines provide detailed procedures for the safe handling, storage, and use of 4-(3-
Bromophenyl)piperidine in a laboratory setting. Adherence to these protocols is crucial for
ensuring personnel safety and maintaining the integrity of the compound.

Section 1: Physical and Chemical Properties

4-(3-Bromophenyl)piperidine is a heterocyclic amine. A summary of its key chemical
identifiers is provided below.

Property Value

CAS Number 769944-72-1[1]
Molecular Formula C11H14BrN[1]
Molecular Weight 240.14 g/mol [1]
Appearance Typically a solid

Section 2: Hazard Identification and Safety
Precautions
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4-(3-Bromophenyl)piperidine is classified as a hazardous substance. The primary hazards

are summarized in the table below, along with the corresponding precautionary statements.

Hazard Classification

Precautionary Statement Codes

Skin Irritation (Category 2)

P264, P280, P302+P352, P332+P313,
P362+P364[2]

Serious Eye Irritation (Category 2)

P280, P305+P351+P338, P337+P313[2]

Specific Target Organ Toxicity — Single
Exposure (Category 3), Respiratory System

P261, P271, P304+P340, P319, P403+P233,
P405([3]

Acute Toxicity (Oral, Category 4)

P264, P270, P301+P317, P330[3]

General Safety Precautions:

Work in a well-ventilated area, preferably under a chemical fume hood.
Avoid breathing dust, fumes, gas, mist, vapors, or spray.[3]
Wash hands and skin thoroughly after handling.[2][3]

Do not eat, drink, or smoke when using this product.[3]

Section 3: Personal Protective Equipment (PPE)

The following personal protective equipment should be worn when handling 4-(3-

Bromophenyl)piperidine:

PPE Type

Specification

Eye/Face Protection

Safety glasses with side-shields or chemical

goggles.[3]

Skin Protection

Chemical-resistant gloves (e.qg., nitrile rubber),

flame-retardant antistatic protective clothing.

Respiratory Protection

Use a NIOSH-approved respirator with an

appropriate cartridge if inhalation risk exists.
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Section 4: Handling and Storage Protocol
Receiving and Inspection

e Upon receipt, visually inspect the container for any signs of damage or leakage.

 Verify that the container is properly labeled with the chemical name, CAS number, and
hazard pictograms.

o Ensure the Safety Data Sheet (SDS) is accessible.

Storage

o Storage Temperature: Store in a cool, well-ventilated place.[4] While some suppliers suggest
room temperature, others recommend 4°C.[5] For long-term storage, refrigeration at 4°C in a
dark place is advisable to ensure stability.

o Container: Keep the container tightly closed in a dry place.[4] An amber glass bottle is a
suitable container.

e Security: Store in a locked-up area accessible only to authorized personnel.[6]
e Incompatibilities: Keep away from heat, sparks, open flames, and other ignition sources.

The following diagram illustrates the general workflow for handling and storage:
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Caption: Workflow for Handling and Storage of 4-(3-Bromophenyl)piperidine.

Section 5: Accidental Release and First Aid

Measures
Accidental Release

o Evacuate the area and ensure adequate ventilation.

e Remove all sources of ignition.[4]
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o Wear appropriate PPE as described in Section 3.

o Cover the spill with a non-flammable absorbent material such as sand or diatomaceous
earth.[4]

¢ Collect the absorbed material into a closed container for disposal.[4]
o Wash the spill area thoroughly.

First Aid

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration and seek immediate medical attention.[1][3]

o Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap
and plenty of water.[1][3] If skin irritation occurs, get medical help.[3]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing and seek immediate medical attention.

 Ingestion: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical
attention.[7]

Section 6: Experimental Protocol - Example Suzuki
Coupling Reaction

This protocol provides a representative example of how 4-(3-Bromophenyl)piperidine can be
used as a reactant in a Suzuki coupling reaction, a common C-C bond-forming reaction in drug
development.

Materials

e 4-(3-Bromophenyl)piperidine
 Arylboronic acid (e.g., Phenylboronic acid)

 Palladium catalyst (e.g., Pd(PPhs)a)
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e Base (e.g., K2CO3)

e Solvent (e.g., Toluene/Water mixture)
e Round-bottom flask

e Condenser

e Magnetic stirrer and stir bar

e Heating mantle

» Nitrogen or Argon gas supply

Procedure

o Reaction Setup:

o To a dry round-bottom flask, add 4-(3-Bromophenyl)piperidine (1 equivalent), the
arylboronic acid (1.2 equivalents), and the base (2 equivalents).

o Add the palladium catalyst (0.05 equivalents).

o Seal the flask with a septum and purge with an inert gas (Nitrogen or Argon) for 10-15
minutes.

» Solvent Addition:
o Add the degassed solvent mixture (e.g., Toluene/Water 4:1) via syringe.
e Reaction:
o Heat the reaction mixture to the desired temperature (e.g., 90°C) with vigorous stirring.

o Monitor the reaction progress using an appropriate analytical technique (e.g., TLC or LC-
MS).

o Work-up:
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o Once the reaction is complete, cool the mixture to room temperature.

o Dilute with an organic solvent (e.g., Ethyl Acetate) and wash with water and brine.

o Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure.

e Purification:

o Purify the crude product by column chromatography on silica gel to obtain the desired
coupled product.

The following diagram illustrates the workflow for this example experimental protocol:
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Caption: Example Experimental Workflow for a Suzuki Coupling Reaction.
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Section 7: Disposal Considerations

Dispose of 4-(3-Bromophenyl)piperidine and any contaminated materials as hazardous
waste in accordance with local, state, and federal regulations.[3] Do not allow the product to
enter drains.[2]

Disclaimer: This document is intended as a guide and does not purport to be all-inclusive. It is
the responsibility of the user to conduct a thorough risk assessment before use. Always refer to
the most current Safety Data Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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